Cas no 339105-71-4 (1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE)

• Product Name: 1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• CAS No: 339105-71-4
• MF: C₁₀H₈F₃N₃O₂S
• MW: 291.24963092804
• CID: 5204884
• Update Time: 2023-08-25

1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE Chemical and Physical Properties

Names and Identifiers

• 3-([3-(TRIFLUOROMETHYL)BENZYL]SULFONYL)-1H-1,2,4-TRIAZOLE
• 1H-1,2,4-TRIAZOL-3-YL 3-(TRIFLUOROMETHYL)BENZYL SULFONE
• 3-{[3-(trifluoromethyl)phenyl]methanesulfonyl}-1H-1,2,4-triazole
• 3-{[3-(trifluoromethyl)benzyl]sulfonyl}-1H-1,2,4-triazole
• 5-[[3-(trifluoromethyl)phenyl]methylsulfonyl]-1H-1,2,4-triazole
• MLS000721655
• HMS2671C04
• SMR000335129

• Inchi： 1S/C10H8F3N3O2S/c11-10(12,13)8-3-1-2-7(4-8)5-19(17,18)9-14-6-15-16-9/h1-4,6H,5H2,(H,14,15,16)
• InChI Key： OWWQGDZHHQEVKA-UHFFFAOYSA-N
• SMILES： S(C1=NC=NN1)(CC1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 407
• XLogP3: 1.9
• Topological Polar Surface Area: 84.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes